Boc-phe-psi(CH(OH)CH2)-phe-val-phe-morpholine

• IUPAC Name: tert-butyl N-[(2S,3S,5R)-5-benzyl-3-hydroxy-6-[[(2S)-3-methyl-1-[[(2S)-1-morpholin-4-yl-1-oxo-3-phenylpropan-2-yl]amino]-1-oxobutan-2-yl]amino]-6-oxo-1-phenylhexan-2-yl]carbamate
• InChI: InChI=1S/C42H56N4O7/c1-29(2)37(39(49)43-35(27-32-19-13-8-14-20-32)40(50)46-21-23-52-24-22-46)45-38(48)33(25-30-15-9-6-10-16-30)28-36(47)34(26-31-17-11-7-12-18-31)44-41(51)53-42(3,4)5/h6-20,29,33-37,47H,21-28H2,1-5H3,(H,43,49)(H,44,51)(H,45,48)/t33-,34+,35+,36+,37+/m1/s1
• InChI Key: NAJDZKGRZBLNON-RKGCBODKSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)N2CCOCC2)NC(=O)C(CC3=CC=CC=C3)CC(C(CC4=CC=CC=C4)NC(=O)OC(C)(C)C)O
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N2CCOCC2)NC(=O)[C@H](CC3=CC=CC=C3)C[C@@H]([C@H](CC4=CC=CC=C4)NC(=O)OC(C)(C)C)O
• Molecular Formula: C42H56N4O7
• Molecular Weight: 728.9 g/mol

Description

Boc-phe-psi(CH(OH)CH2)-phe-val-phe-morpholine is a peptide that has been synthesized for scientific research purposes. This peptide has been found to have potential applications in various fields of research, including neuroscience, pharmacology, and biochemistry.

Mechanism of Action

Boc-phe-psi(CH(OH)CH2)-phe-val-phe-morpholine acts as an agonist for the delta opioid receptor. Binding of the peptide to the receptor results in the activation of signaling pathways that lead to the modulation of pain, mood, and reward. The exact mechanism of action of this peptide is still being studied.
Biochemical and Physiological Effects:
Boc-phe-psi(CH(OH)CH2)-phe-val-phe-morpholine has been found to have several biochemical and physiological effects. It has been shown to have analgesic effects, reduce anxiety and depression, and modulate reward pathways. It has also been found to have anti-inflammatory effects and modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using Boc-phe-psi(CH(OH)CH2)-phe-val-phe-morpholine in lab experiments is its high potency and selectivity for the delta opioid receptor. This allows for more specific and targeted studies of the receptor and its signaling pathways. However, the peptide is relatively expensive to synthesize and may not be readily available for all researchers.

Future Directions

There are several future directions for the study of Boc-phe-psi(CH(OH)CH2)-phe-val-phe-morpholine. One direction is the development of new drugs that target the delta opioid receptor for the treatment of pain, anxiety, and depression. Another direction is the study of the peptide's effects on immune function and inflammation. Additionally, the peptide could be used to study the role of the delta opioid receptor in addiction and reward pathways.

Scientific Research Applications

Boc-phe-psi(CH(OH)CH2)-phe-val-phe-morpholine has been found to have potential applications in various fields of research. In neuroscience, it has been used to study the mechanism of action of neuropeptides and their receptors. In pharmacology, it has been used to develop new drugs that target specific receptors. In biochemistry, it has been used to study protein-protein interactions and enzyme kinetics.